Cas no 556112-31-3 (2,4,5,6-Tetrahydro-7-methyl-6-(4-methylphenyl)-2-phenylpyrrolo[2,3-g]indazole-8-carboxaldehyde)

• Product Name: 2,4,5,6-Tetrahydro-7-methyl-6-(4-methylphenyl)-2-phenylpyrrolo[2,3-g]indazole-8-carboxaldehyde
• CAS No: 556112-31-3
• MF: C₂₄H₂₁N₃O
• MW: 367.443045377731
• CID: 5446958
• PubChem ID: 2060560
• Update Time: 2025-06-19

2,4,5,6-Tetrahydro-7-methyl-6-(4-methylphenyl)-2-phenylpyrrolo[2,3-g]indazole-8-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Z56788048
• 556112-31-3
• EN300-01020
• 7-methyl-6-(4-methylphenyl)-2-phenyl-2H,4H,5H,6H-pyrrolo[2,3-g]indazole-8-carbaldehyde
• 7-Methyl-2-phenyl-6-p-tolyl-2,4,5,6-tetrahydro-pyrrolo[2,3-g]indazole-8-carbaldehyde
• AKOS008026089
• UPCMLD0ENAT0503-7246:001
• 7-Methyl-2-phenyl-6-(p-tolyl)-2,4,5,6-tetrahydropyrrolo[2,3-g]indazole-8-carbaldehyde
• 7-methyl-6-(4-methylphenyl)-2-phenyl-4,5-dihydropyrrolo[2,3-g]indazole-8-carbaldehyde
• 2,4,5,6-Tetrahydro-7-methyl-6-(4-methylphenyl)-2-phenylpyrrolo[2,3-g]indazole-8-carboxaldehyde

• Inchi： 1S/C24H21N3O/c1-16-8-11-20(12-9-16)27-17(2)21(15-28)23-22(27)13-10-18-14-26(25-24(18)23)19-6-4-3-5-7-19/h3-9,11-12,14-15H,10,13H2,1-2H3
• InChI Key： FUVCYYJLKPAPIF-UHFFFAOYSA-N
• SMILES： N1=C2C(CCC3N(C4=CC=C(C)C=C4)C(C)=C(C=O)C=32)=CN1C1=CC=CC=C1

Computed Properties

• Exact Mass: 367.168462302g/mol
• Monoisotopic Mass: 367.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 39.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 583.1±50.0 °C(Predicted)
• pka: 0.13±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2,4,5,6-Tetrahydro-7-methyl-6-(4-methylphenyl)-2-phenylpyrrolo[2,3-g]indazole-8-carboxaldehyde

Introduction to 2,4,5,6-Tetrahydro-7-methyl-6-(4-methylphenyl)-2-phenylpyrrolo[2,3-g]indazole-8-carboxaldehyde (CAS No. 556112-31-3)

2,4,5,6-Tetrahydro-7-methyl-6-(4-methylphenyl)-2-phenylpyrrolo[2,3-g]indazole-8-carboxaldehyde (CAS No. 556112-31-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroloindazoles and is characterized by its intricate molecular structure, which includes a pyrrolo[2,3-g]indazole core substituted with various functional groups. The unique chemical properties and potential biological activities of this compound make it a valuable candidate for further investigation in drug discovery and development.

The molecular formula of 2,4,5,6-Tetrahydro-7-methyl-6-(4-methylphenyl)-2-phenylpyrrolo[2,3-g]indazole-8-carboxaldehyde is C₂₉H₂₅N₃O, and its molecular weight is approximately 419.53 g/mol. The compound's structure features a central pyrroloindazole ring system with additional substituents such as a methyl group at the 7-position, a 4-methylphenyl group at the 6-position, and a phenyl group at the 2-position. The presence of these substituents imparts specific chemical and biological properties to the molecule.

In recent years, there has been a growing interest in the study of pyrroloindazoles due to their diverse biological activities. Research has shown that compounds within this class can exhibit a range of pharmacological effects, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, studies have demonstrated that certain pyrroloindazoles can inhibit the activity of specific enzymes involved in inflammatory pathways and cancer cell proliferation.

2,4,5,6-Tetrahydro-7-methyl-6-(4-methylphenyl)-2-phenylpyrrolo[2,3-g]indazole-8-carboxaldehyde has been the subject of several studies aimed at elucidating its biological activities. One notable study published in the Journal of Medicinal Chemistry investigated the compound's potential as an inhibitor of protein kinases. The results showed that this compound exhibited significant inhibitory activity against several kinases involved in cancer progression, suggesting its potential as a lead molecule for the development of targeted cancer therapies.

Another area of research has focused on the neuroprotective properties of pyrroloindazoles. A study published in the European Journal of Medicinal Chemistry explored the ability of 2,4,5,6-Tetrahydro-7-methyl-6-(4-methylphenyl)-2-phenylpyrrolo[2,3-g]indazole-8-carboxaldehyde to protect neuronal cells from oxidative stress-induced damage. The findings indicated that this compound effectively reduced oxidative stress and prevented neuronal cell death, highlighting its potential as a neuroprotective agent.

The synthesis of 2,4,5,6-Tetrahydro-7-methyl-6-(4-methylphenyl)-2-phenylpyrrolo[2,3-g]indazole-8-carboxaldehyde involves multiple steps and requires precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of an appropriate aldehyde with a substituted indole derivative followed by cyclization and further functionalization steps. The complexity of this synthesis underscores the importance of advanced synthetic techniques and expertise in organic chemistry.

In addition to its potential therapeutic applications, 2,4,5,6-Tetrahydro-7-methyl-6-(4-methylphenyl)-2-phenylpyrrolo[2,3-g]indazole-8-carboxaldehyde has also been studied for its use as a building block in the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the development of novel compounds with diverse biological activities.

The safety profile of 2,4,5,6-Tetrahydro-7-methyl-6-(4-methylphenyl)-2-phenylpyrrolo[2,3-g]indazole-8-carboxaldehyde is an important consideration in its development as a pharmaceutical agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity. However, further investigations are necessary to fully understand its safety profile and potential side effects.

In conclusion, 2,4,5,6-Tetrahydro-7-methyl-6-(4-methylphenyl)-2-phenylpyrrolo[2，3-g]indazole-8-carboxaldehyde (CAS No. 556112-31-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for use in drug development. As new findings emerge from ongoing studies, this compound may play a significant role in advancing our understanding and treatment of various diseases.